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Compound of Interest

Compound Name: 6-B345TTQ

Cat. No.: B3340204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule 6-B345TTQ and

its specificity as an inhibitor of the α4 integrin-paxillin interaction. This document details the

mechanism of action, quantitative data on its inhibitory effects, and detailed experimental

protocols for assessing its activity. Visualizations of the relevant signaling pathways and

experimental workflows are provided to facilitate understanding.

Introduction to 6-B345TTQ and α4 Integrin
Integrins are a family of heterodimeric transmembrane receptors that play a crucial role in cell

adhesion, signaling, and migration. The α4 integrin subunit, which pairs with either β1 (forming

VLA-4) or β7, is particularly important in mediating leukocyte trafficking during inflammatory

responses. The interaction of the α4 cytoplasmic tail with the adaptor protein paxillin is a key

event in α4-mediated signaling, leading to enhanced cell migration.

6-B345TTQ is a small molecule designed to specifically disrupt the interaction between the α4

integrin cytoplasmic tail and paxillin. By targeting this intracellular protein-protein interaction, 6-
B345TTQ offers a novel approach to modulating α4 integrin function, potentially overcoming

some of the limitations associated with traditional antagonists that block extracellular ligand

binding.
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Quantitative Data on the Specificity and Efficacy of
6-B345TTQ
The following tables summarize the key quantitative data demonstrating the specificity and

efficacy of 6-B345TTQ in inhibiting α4 integrin-mediated functions.

Table 1: Inhibition of Cell Migration by 6-B345TTQ

Cell Type
Integrin
Pathway

Ligand
Chemoatt
ractant

6-
B345TTQ
Concentr
ation
(μM)

Inhibition
of
Migration
(%)

Citation

Human

Monocytes

(THP-1)

α4β1
Fibronectin

CS-1
MCP-1 50 52.6 [1]

Human T

cells

(Jurkat)

α4β1
Fibronectin

CS-1
SDF-1α 50 56.4 [1]

Human T

cells

(Jurkat)

αLβ2 ICAM-1 SDF-1α 50
Not

significant
[1]

Table 2: Specificity of 6-B345TTQ for Paxillin Interactions

Interacting
Proteins

Assay Type IC50 (μM) Citation

α4 integrin - Leupaxin ELISA 18 [1]

α4 integrin - Paxillin ELISA 10.8 [1]

Paxillin - FAT (FAK) /

Git-1
Not Specified 24 [2]

Leupaxin - FAT (FAK) ELISA > 100 [1][2]
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Signaling Pathways
The interaction between α4 integrin and paxillin initiates a signaling cascade that promotes cell

migration. 6-B345TTQ acts by disrupting the initial step of this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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